2-Methylsulfonyl-5-bromopyrimidine-4-carboxylic acid
Overview
Description
“2-Methylsulfonyl-5-bromopyrimidine-4-carboxylic acid” is a chemical compound with the empirical formula C6H5BrN2O4S . It has a molecular weight of 281.09 g/mol. This compound is often used as a raw material and intermediate in organic synthesis .
Molecular Structure Analysis
The InChI code for “2-Methylsulfonyl-5-bromopyrimidine-4-carboxylic acid” is 1S/C6H5BrN2O4S/c1-14(12,13)6-8-2-3(7)4(9-6)5(10)11/h2H,1H3,(H,10,11) . This code provides a specific representation of the molecule’s structure.Scientific Research Applications
Synthesis and Chemical Properties
- Microwave-Assisted Synthesis : Matloobi and Kappe (2007) explored microwave-assisted methods for synthesizing 2-amino-4-arylpyrimidine-5-carboxylic acid derivatives, which include 2-methylsulfonyl-pyrimidines as precursors. These compounds are obtained through a multistep process involving Biginelli reaction, S-alkylation, sequential oxidation, and final displacement reactions, highlighting their role in versatile synthetic pathways Matloobi and Kappe (2007).
Biological and Pharmaceutical Applications
- HCV NS5B Polymerase Inhibitors : Stansfield et al. (2004) discuss the development of 5,6-dihydroxypyrimidine-4-carboxylic acids, which include analogs like 2-methylsulfonyl-pyrimidines, as inhibitors of hepatitis C virus (HCV) NS5B polymerase. This demonstrates their potential in antiviral drug development Stansfield et al. (2004).
Material Science and Catalysis
- Nano Organo Solid Acids : Zolfigol et al. (2015) developed novel nano organocatalysts using 2-carbamoylhydrazine-1-sulfonic acid, which may involve pyrimidine derivatives in their synthesis. This highlights the role of such compounds in the development of new materials with potential industrial applications Zolfigol et al. (2015).
Molecular Structure and Crystallography
- Crystal Structure Studies : Balasubramani et al. (2007) studied the crystal structures of pyrimethamine and aminopyrimidine derivatives, which include pyrimidinyl sulfonates and carboxylates. This research contributes to understanding the molecular and crystal structures of pyrimidine derivatives Balasubramani et al. (2007).
Safety and Hazards
properties
IUPAC Name |
5-bromo-2-methylsulfonylpyrimidine-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5BrN2O4S/c1-14(12,13)6-8-2-3(7)4(9-6)5(10)11/h2H,1H3,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UEYGRSDYBWXDKJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=NC=C(C(=N1)C(=O)O)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5BrN2O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40406769 |
Source
|
| Record name | 5-Bromo-2-(methanesulfonyl)pyrimidine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40406769 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
281.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
30321-94-9 |
Source
|
| Record name | 5-Bromo-2-(methanesulfonyl)pyrimidine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40406769 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-bromo-2-methanesulfonylpyrimidine-4-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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